Cas no 65043-08-5 (Butanoic acid, 4-(diethoxyphosphinyl)-3-oxo-, ethyl ester)
65043-08-5 structure
Product Name:Butanoic acid, 4-(diethoxyphosphinyl)-3-oxo-, ethyl ester
CAS No:65043-08-5
MF:C10H19O6P
MW:266.228024721146
CID:409439
PubChem ID:11129233
Update Time:2025-04-19
Butanoic acid, 4-(diethoxyphosphinyl)-3-oxo-, ethyl ester Chemical and Physical Properties
Names and Identifiers
-
- Butanoic acid, 4-(diethoxyphosphinyl)-3-oxo-, ethyl ester
- ethyl 4-diethoxyphosphoryl-3-oxobutanoate
- 65043-08-5
- DTXSID00456301
- 4-(Diethoxyphosphinyl)-3-oxobutanoic acid, ethyl ester
- MBPHQJJVEFKYJJ-UHFFFAOYSA-N
- ethyl 4-(diethoxyphosphoryl)-3-oxobutanoate
- SCHEMBL16859605
-
- Inchi: 1S/C10H19O6P/c1-4-14-10(12)7-9(11)8-17(13,15-5-2)16-6-3/h4-8H2,1-3H3
- InChI Key: MBPHQJJVEFKYJJ-UHFFFAOYSA-N
- SMILES: P(CC(CC(=O)OCC)=O)(=O)(OCC)OCC
Computed Properties
- Exact Mass: 266.09197
- Monoisotopic Mass: 266.09192532g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 6
- Heavy Atom Count: 17
- Rotatable Bond Count: 10
- Complexity: 291
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 0.3
- Topological Polar Surface Area: 78.9Ų
Experimental Properties
- PSA: 78.9
Butanoic acid, 4-(diethoxyphosphinyl)-3-oxo-, ethyl ester Related Literature
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Li-Hua Gan,Rui Wu,Jian-Lei Tian,Patrick W. Fowler Phys. Chem. Chem. Phys., 2017,19, 419-425
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Haitao Li,Yu Pan,Zhizhi Wang,Shan Chen,Ruixin Guo,Jianqiu Chen RSC Adv., 2015,5, 100775-100782
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Mei Zhang,Jingjing Guo,Tingting Liu,Zhanyu He,Majeed Irfan,Zujin Zhao,Zhuo Zeng J. Mater. Chem. C, 2020,8, 14919-14924
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4. An amorphous lanthanum–iridium solid solution with an open structure for efficient water splitting†Wei Sun,Chenglong Ma,Xinlong Tian,Jianjun Liao,Ji Yang,Chengjun Ge,Weiwei Huang J. Mater. Chem. A, 2020,8, 12518-12525
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Teresita Carrillo-Hernández,Philippe Schaeffer,Pierre Albrecht Chem. Commun., 2001, 1976-1977
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